molecular formula C14H14N2O B12132757 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one

Cat. No.: B12132757
M. Wt: 226.27 g/mol
InChI Key: TXBVCNSAVJODKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

11-Methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one is a heterocyclic compound belonging to the dibenzo[b,e][1,4]diazepine class. Its molecular formula is C₁₆H₁₆N₂O, with a molecular weight of 270.34 g/mol . The structure consists of two fused benzene rings bridged by a seven-membered diazepine ring containing two nitrogen atoms, with a methyl group substituted at the 11-position. This substitution modulates its electronic and steric properties, influencing its pharmacological interactions .

Synthesis:
The compound is synthesized via multi-step organic reactions, often starting from substituted anilines or aldehydes. Cyclization reactions under acidic or basic conditions are critical for forming the diazepine core . Optimization of reaction parameters (e.g., solvents, catalysts) ensures high yields and purity .

Pharmacological Profile: Research highlights its anxiolytic activity, likely through interactions with γ-aminobutyric acid (GABA) receptors, which are common targets for psychoactive dibenzo-diazepines .

Properties

Molecular Formula

C14H14N2O

Molecular Weight

226.27 g/mol

IUPAC Name

6-methyl-5,8,9,10-tetrahydrobenzo[b][1,4]benzodiazepin-7-one

InChI

InChI=1S/C14H14N2O/c1-9-14-12(7-4-8-13(14)17)16-11-6-3-2-5-10(11)15-9/h2-3,5-6,15H,4,7-8H2,1H3

InChI Key

TXBVCNSAVJODKO-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=NC3=CC=CC=C3N1)CCCC2=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one typically involves the cyclization of appropriate precursors. One common method involves the intramolecular cyclization of N-(2-aminophenyl)-N-methylacetamide under acidic conditions. The reaction is usually carried out in the presence of a strong acid such as hydrochloric acid or sulfuric acid, which facilitates the formation of the diazepine ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, the implementation of green chemistry principles, such as the use of environmentally benign solvents and catalysts, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield N-oxides, while substitution reactions can produce various substituted diazepine derivatives .

Scientific Research Applications

11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one has several scientific research applications:

Mechanism of Action

The mechanism of action of 11-methyl-2,3,4,5-tetrahydro-1H-dibenzo[b,e][1,4]diazepin-1-one involves its interaction with specific molecular targets in the body. It is believed to modulate the activity of certain neurotransmitter receptors, such as gamma-aminobutyric acid (GABA) receptors, which play a crucial role in regulating neuronal excitability. By binding to these receptors, the compound can exert anxiolytic and sedative effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The biological activity and applications of dibenzo[b,e][1,4]diazepines are highly dependent on substituent patterns. Below is a detailed comparison with structurally related compounds:

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name Key Structural Features Biological Activity/Applications Distinguishing Factors
7-Methyl-11-phenyl-2H-dibenzo[b,e][1,4]diazepin-1-one Methyl at position 7, phenyl at position 11 Antimicrobial activity Simpler structure; lacks tetrahydro ring saturation, reducing conformational flexibility compared to the 11-methyl analog .
11-(3-Chlorophenyl)-3-(4-methoxyphenyl)-hexahydro-dibenzo[b,e][1,4]diazepin-1-one Chlorophenyl and methoxyphenyl substituents Enhanced receptor affinity for neurological targets Bulky substituents improve selectivity for serotonin/GABA receptors; higher molecular weight (∼400 g/mol) .
3-(4-Fluorophenyl)-11-methyl-tetrahydro-dibenzo[b,e][1,4]diazepin-1-one Fluorophenyl at position 3 Antidepressant, anticonvulsant Fluorine’s electronegativity enhances binding to GABAₐ receptors; improved blood-brain barrier penetration .
11-[4-(Dimethylamino)phenyl]-3-(2-thienyl)-hexahydro-dibenzo[b,e][1,4]diazepin-1-one Dimethylamino and thienyl groups Potential antipsychotic activity Thienyl moiety increases π-π stacking with aromatic residues in receptors; dimethylamino group enhances solubility .
3,3-Dimethyl-11-(3-nitrophenyl)-hexahydro-dibenzo[b,e][1,4]diazepin-1-one Nitrophenyl and dimethyl groups Material science applications (e.g., organic semiconductors) Nitro group introduces strong electron-withdrawing effects, altering electronic properties for non-pharmacological uses .

Key Findings:

Substituent Position and Activity :

  • Methyl groups at positions 7 or 11 significantly alter bioactivity. The 11-methyl analog’s anxiolytic effects contrast with the 7-methyl derivative’s antimicrobial role .
  • Electron-withdrawing groups (e.g., nitro, chloro) enhance receptor binding or material properties, while electron-donating groups (e.g., methoxy) improve solubility .

Saturation State :

  • Tetrahydro (partially saturated) derivatives exhibit greater conformational flexibility, facilitating interactions with neurological targets . Fully unsaturated analogs (e.g., 2H-diazepines) show reduced central nervous system activity .

Therapeutic vs. Industrial Applications :

  • Compounds with trifluoromethyl or nitro groups are prioritized in materials science for optoelectronics, whereas halogenated or alkylated variants are explored for drug development .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.